[Amino(hydroxy)methylidene]azanium hydrogen sulfate

• CAS No.: 21351-39-3
• Molecular Formula: CH6N2O5S
• Molecular Weight: 158.14 g/mol
• IUPAC Name: carbamoylazanium;hydrogen sulfate
• InChI: InChI=1S/CH4N2O.H2O4S/c2-1(3)4;1-5(2,3)4/h(H4,2,3,4);(H2,1,2,3,4)
• InChI Key: SSBRSHIQIANGKS-UHFFFAOYSA-N
• Canonical SMILES: C(=O)([NH3+])N.OS(=O)(=O)[O-]
• Related CAS: 17103-31-0

Description

[Amino(hydroxy)methylidene]azanium hydrogen sulfate is a chemical compound with significant applications in various fields, including chemistry, biology, medicine, and industry. This compound is known for its unique chemical properties and reactivity, making it a valuable substance for scientific research and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Amino(hydroxy)methylidene]azanium hydrogen sulfate typically involves the reaction of amino(hydroxy)methylidene with sulfuric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions, such as temperature, pressure, and concentration of reactants, play a crucial role in determining the yield and purity of the compound.

Industrial Production Methods

In industrial settings, the production of this compound is often carried out using large-scale reactors. The process involves the continuous addition of reactants and the removal of by-products to maintain the efficiency of the reaction. Advanced techniques, such as distillation and crystallization, are employed to purify the final product and achieve the desired specifications.

Chemical Reactions Analysis

Types of Reactions

[Amino(hydroxy)methylidene]azanium hydrogen sulfate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of specific reagents and reaction conditions.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or hydrogen peroxide. The reaction typically occurs under acidic conditions.

Reduction: Reduction of this compound can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of functional groups within the compound. Common reagents for substitution reactions include halogens and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield sulfonic acids, while reduction reactions can produce amines or alcohols. Substitution reactions can result in the formation of various derivatives with different functional groups.

Scientific Research Applications

[Amino(hydroxy)methylidene]azanium hydrogen sulfate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is employed in biochemical assays and as a marker for specific biological processes.

Medicine: It has potential therapeutic applications, including its use as an active ingredient in pharmaceutical formulations.

Industry: The compound is utilized in the production of specialty chemicals and as an additive in industrial processes.

Mechanism of Action

The mechanism of action of [Amino(hydroxy)methylidene]azanium hydrogen sulfate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Aminoazoles: These compounds share similar structural features and reactivity with [Amino(hydroxy)methylidene]azanium hydrogen sulfate.

Sulfonic Acids: These compounds have similar functional groups and undergo comparable chemical reactions.

Uniqueness

This compound is unique due to its specific combination of functional groups and reactivity. This uniqueness makes it a valuable compound for various applications, distinguishing it from other similar compounds.